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Compound of Interest

Compound Name: Olivin

Cat. No.: B1252735

This guide provides a comprehensive overview of the methodologies used to differentiate
olivine and pyroxene in hand specimens. Designed for researchers, scientists, and drug
development professionals who may encounter these minerals in geological contexts, this
document outlines key physical properties, presents a structured identification protocol, and
offers a visual workflow for accurate identification.

Introduction

Olivine and pyroxene are common rock-forming silicate minerals, particularly abundant in
mafic and ultramafic igneous rocks such as basalt, gabbro, and peridotite.[1][2] While they
often occur together and share some visual similarities, their distinct crystal structures and
chemical compositions give rise to different physical properties that allow for their differentiation
in hand specimen. Accurate identification is crucial for petrological classification and
understanding the genesis of the host rock.

Comparative Physical Properties

A summary of the key quantitative physical properties that distinguish olivine from pyroxene is
presented in Table 1. These properties form the basis for the experimental protocols outlined in
the subsequent section.
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Property Olivine Pyroxene Data Source(s)

Hardness (Mohs

6.5-7.0 50-7.0 [1][2]13]

Scale)

Specific Gravity 3.2-45 3.2-35 [3][4]
Poor/Indistinct, two Good, two directions

Cleavage directions at 90° when  at approximately 87° [21[31[4]
observable and 93°

] Dark green, dark
Olive green to yellow-
) ) brown, or black; some
Typical Color green, occasionally o ) ] [11[3114]
varieties white to light

brown
green
Vitreous (glassy); can
Luster Vitreous (glassy) appear metallic in [3][4]

dark samples

Typically granular or ) )
] ] Stubby prismatic
Crystal Habit massive; well-formed [5][6]
crystals
crystals are rare

] White, greenish-white,
Streak White or colorless [21[31[4]
or gray

Experimental Protocols for Hand Specimen
Identification

The following protocols describe a systematic approach to distinguishing olivine from pyroxene
using standard geological hand specimen analysis techniques.

Hardness Test

Objective: To determine the mineral's resistance to scratching.
Methodology:

o Select a fresh, unweathered surface of the mineral grain to be tested.
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e Attempt to scratch the mineral with a common object of known hardness, such as a steel
knife blade (hardness ~5.5) or a piece of quartz (hardness 7).

e Observe the result. If the mineral scratches the steel blade, its hardness is greater than 5.5.
If quartz scratches the mineral, its hardness is less than 7.

« Interpretation: Olivine, with a hardness of 6.5-7, will readily scratch a steel blade and will not
be scratched by it.[1][3] Pyroxene's hardness ranges from 5 to 7, so while it will also scratch
a steel blade, some softer varieties may be scratched by quartz.[2][4] This test is often not
definitive on its own but is a useful initial step.

Cleavage and Fracture Analysis

Objective: To observe the planes of weakness along which the mineral breaks.
Methodology:

o Examine the specimen with a hand lens, paying close attention to how the mineral grains are
broken.

» Look for flat, reflective surfaces that occur in parallel sets. These are cleavage planes.

« If cleavage is present, attempt to determine the angle between the different cleavage
directions. For pyroxenes, this will be nearly a right angle.[2][4]

« If the mineral breaks along irregular, curved surfaces, it is exhibiting fracture.

 Interpretation: Pyroxene is characterized by two good cleavage directions that intersect at
nearly 90 degrees (specifically 87° and 93°).[2][4] This results in a "stair-step"” appearance on
broken surfaces. Olivine, in contrast, has poor cleavage, meaning it tends to fracture
conchoidally (like glass) rather than breaking along flat planes.[3][7] This is often the most
diagnostic feature.

Color and Luster Examination

Objective: To observe the mineral's inherent color and how it reflects light.

Methodology:
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o Examine the specimen in good light, noting the color of the mineral grains.
o Observe the quality of light reflected from a fresh surface of the mineral.

« Interpretation: Olivine is most commonly a distinctive olive-green to yellowish-green color.[1]
[3] Pyroxenes are typically dark green, brown, or black.[4][8] Both minerals exhibit a vitreous
(glassy) luster.[3][4] While color can be a helpful indicator, it should be used in conjunction
with other properties, as both mineral groups can have overlapping color ranges.

Crystal Habit Observation

Objective: To determine the characteristic shape of the mineral crystals.
Methodology:
« If the mineral grains are well-formed, examine their overall shape with a hand lens.

« Interpretation: Pyroxene crystals are typically stubby and prismatic.[6] Olivine, when it forms
distinct crystals, often has a more granular or equant habit.[3][5] In many rocks, however, the
minerals will be anhedral (lacking well-formed crystal faces), so this property may not always
be observable.

Visual Identification Workflow

The following diagram illustrates the logical progression of tests to distinguish olivine from
pyroxene in a hand specimen.
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Caption: A flowchart for distinguishing olivine from pyroxene.

Conclusion
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The primary distinguishing feature between olivine and pyroxene in hand specimen is the
presence and nature of cleavage. Pyroxene exhibits two good cleavage planes intersecting at
nearly right angles, while olivine has poor cleavage and typically displays a conchoidal
fracture.[2][4][7] Supporting characteristics such as color (typically olive-green for olivine and
dark green to black for pyroxene) and crystal habit (granular for olivine, stubby prismatic for
pyroxene) can further aid in identification.[1][3][6] By following a systematic approach of
observing these key physical properties, researchers can confidently differentiate between
these two important rock-forming minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Olivine: A rock-forming mineral. Used as the gemstone peridot. [geology.com]
e 2. The Pyroxene Mineral Group [geology.com]

e 3. Olivine Group | Common Minerals [commonminerals.esci.umn.edu]

» 4. Pyroxene | Common Minerals [commonminerals.esci.umn.edul]

» 5. Olivine - Mineralogy, Mg-Fe, Silicates | Britannica [britannica.com]

e 6. Pyroxenes | Earth Sciences Museum | University of Waterloo [uwaterloo.ca]
e 7. geologyscience.com [geologyscience.com]

» 8. geologyscience.com [geologyscience.com]

« To cite this document: BenchChem. [Distinguishing Olivine from Pyroxene in Hand
Specimen: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252735#distinguishing-olivine-from-pyroxene-in-
hand-specimen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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